Cas no 2024333-86-4 (1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione)

• Product Name: 1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
• CAS No: 2024333-86-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5803694
• PubChem ID: 165483909
• Update Time: 2024-01-09

1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
• EN300-1127514
• 2024333-86-4

• Inchi： 1S/C11H16O2/c1-6-5-9(6)11(13)7(2)10(12)8-3-4-8/h6-9H,3-5H2,1-2H3
• InChI Key： DMZJHDVGTOFVHK-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C1CC1)=O)C1CC1C

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų